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Compound of Interest

Compound Name: Benzoylsulfamic acid

Cat. No.: B15429901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

While the specific historical discovery of Benzoylsulfamic acid remains elusive in readily

available scientific literature, this technical guide provides a comprehensive overview of its

plausible synthesis, drawing upon established methodologies for structurally analogous

compounds. This document is intended to serve as a foundational resource for researchers

interested in the exploration and potential applications of this and related N-acylsulfamic acid

derivatives.

Postulated Synthesis of Benzoylsulfamic Acid
The synthesis of Benzoylsulfamic acid can be reasonably extrapolated from the successful

and documented synthesis of "benzoylated sulfamoyl carboxylic acids." A 2020 study by G.O.

Egharevba and colleagues outlines a straightforward and efficient method involving the

benzoylation of sulfamoyl carboxylic acids.[1] By substituting the starting material with sulfamic

acid, a viable pathway to Benzoylsulfamic acid is proposed.

The reaction proceeds via the nucleophilic attack of the nitrogen atom of sulfamic acid on the

electrophilic carbonyl carbon of benzoyl chloride. The presence of a base, such as sodium

hydroxide, is crucial to deprotonate the sulfamic acid, thereby increasing its nucleophilicity, and

to neutralize the hydrochloric acid byproduct formed during the reaction.
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The following is a detailed experimental protocol for the proposed synthesis of

Benzoylsulfamic acid, adapted from the work of Egharevba et al. on analogous compounds.

[1]

Materials and Reagents:

Sulfamic acid (H₃NSO₃)

Benzoyl chloride (C₇H₅ClO)

Sodium hydroxide (NaOH)

Carbon tetrachloride (CCl₄)

Distilled water

Procedure:

Preparation of the Sulfamate Salt: In a 100 ml beaker, dissolve 2.0 g of sulfamic acid in 5 ml

of a 1 M aqueous solution of sodium hydroxide. This step forms the sodium salt of sulfamic

acid in situ.

Benzoylation: To the continuously stirred solution of sodium sulfamate, add 1.5 mmol of

benzoyl chloride in three separate portions over the course of one hour. The reaction is

exothermic and should be monitored.

Reaction Completion: Continue to stir the reaction mixture for an additional two hours to

ensure the reaction proceeds to completion.

Isolation of the Crude Product: The resulting precipitate, crude Benzoylsulfamic acid, is

isolated by suction filtration.

Purification by Recrystallization: The crude product is then purified by recrystallization from a

minimal amount of a suitable solvent, such as carbon tetrachloride (approximately 5 ml), to

yield the final product.[1]
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While specific quantitative data for Benzoylsulfamic acid is not available, the following table

summarizes the yields and melting points of various benzoylated sulfamoyl carboxylic acids as

reported by Egharevba et al. This data provides a useful reference for the expected properties

of Benzoylsulfamic acid.[1]

Compound Molecular Formula Yield (%) Melting Point (°C)

2a C₁₀H₁₁NO₅S 62.5 105

2b C₁₁H₁₃NO₅S 98.7 110

2g C₁₃H₁₇NO₅S 98.5 113

Table 1: Yields and melting points of selected benzoylated sulfamoyl carboxylic acids.[1]

Visualizing the Synthetic Pathway
The proposed synthesis of Benzoylsulfamic acid can be visualized as a straightforward

logical workflow.
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Caption: Synthetic workflow for Benzoylsulfamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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